Cas no 5116-37-0 (2(1H)-Pyridinone, 1-b-D-ribofuranosyl-)

2(1H)-Pyridinone, 1-b-D-ribofuranosyl- structure
5116-37-0 structure
Product Name:2(1H)-Pyridinone, 1-b-D-ribofuranosyl-
CAS No:5116-37-0
MF:C10H13NO5
MW:227.213923215866
CID:368074
PubChem ID:3080611
Update Time:2025-04-19

2(1H)-Pyridinone, 1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 1-b-D-ribofuranosyl-
    • 2(1H)-Pyridinone, 1-beta-D-ribofuranosyl-
    • 3-deaza-4-deoxyuridine
    • 4-Deoxy-3-deazauridine
    • DTXSID30965431
    • 1-Pentofuranosylpyridin-2(1H)-one
    • 5116-37-0
    • SCHEMBL7028251
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyridin-2-one
    • Inchi: 1S/C10H13NO5/c12-5-6-8(14)9(15)10(16-6)11-4-2-1-3-7(11)13/h1-4,6,8-10,12,14-15H,5H2/t6-,8-,9-,10-/m1/s1
    • InChI Key: HQOCNHILQYLGGE-PEBGCTIMSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC=CC1=O)O)O

Computed Properties

  • Exact Mass: 227.079
  • Monoisotopic Mass: 227.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • Density: 1.55
  • Boiling Point: 570.8°Cat760mmHg
  • Flash Point: 299°C
  • Refractive Index: 1.65
  • PSA: 91.92000
  • LogP: -1.54020
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